Cas no 688773-80-0 (3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)propanamide)

• Product Name: 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)propanamide
• CAS No: 688773-80-0
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 6134363
• PubChem ID: 3541729
• Update Time: 2025-10-30

3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)propanamide
• 3-(2,4-dioxo-1H-quinazolin-3-yl)-N-prop-2-enylpropanamide
• 688773-80-0
• F3407-3674
• N-allyl-3-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)propanamide
• AKOS002089448
• SR-01000101985
• SR-01000101985-1
• VU0626845-1

• Inchi： 1S/C14H15N3O3/c1-2-8-15-12(18)7-9-17-13(19)10-5-3-4-6-11(10)16-14(17)20/h2-6H,1,7-9H2,(H,15,18)(H,16,20)
• InChI Key： DDESSLOWWSQNGV-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)CCN1C(=O)C2=C(NC1=O)C=CC=C2

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.5Ų

Additional information on 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)propanamide

Introduction to 3-(2,4-Dioxo-1,2,3,4-Tetrahydroquinazolin-3-Yl)-N-(Prop-2-en-1-Yl)Propanamide (CAS No. 688773-80-0)

The compound 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(prop-2-en-1-yl)propanamide, identified by the CAS registry number 688773-80-0, is a highly specialized organic molecule with significant potential in the field of biochemistry and pharmacology. This compound belongs to the class of quinazolinone derivatives, which have garnered substantial attention due to their diverse biological activities and structural versatility. Recent studies have highlighted its potential as a promising candidate for drug development, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of this compound is characterized by a quinazolinone core with a substituted propanamide group. The quinazolinone moiety is known for its ability to interact with various biological targets, including kinases and other enzymes. The presence of the propenyl group further enhances its pharmacokinetic properties, making it an attractive candidate for therapeutic applications. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in cellular signaling pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes that incorporate advanced catalytic techniques. These methods not only improve yield but also ensure high purity, which is crucial for preclinical studies. The synthesis typically involves the condensation of appropriate starting materials followed by functional group transformations to achieve the desired structure.

In terms of pharmacological activity, studies have shown that this compound demonstrates selective inhibition of certain protein kinases associated with cancer progression. For instance, it has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. This property makes it a potential candidate for anti-cancer therapies targeting rapidly dividing cells.

Beyond its enzymatic activity, this compound has also been investigated for its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Preclinical data suggest that it may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. These findings underscore its potential application in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

Recent research has also explored the use of this compound as a modulator of autophagy pathways. Autophagy is a critical cellular process that removes damaged organelles and misfolded proteins. Dysregulation of autophagy has been implicated in various diseases, including neurodegenerative conditions like Alzheimer's disease. Studies indicate that this compound may enhance autophagic flux by interacting with key regulatory proteins involved in this process.

In addition to its therapeutic potential, this compound has been utilized as a tool molecule in biochemical assays to study protein-protein interactions and enzyme kinetics. Its structural features make it an ideal candidate for such applications due to its high specificity and stability under physiological conditions.

The development of this compound has been supported by extensive computational modeling studies that predict its binding affinities and pharmacokinetic profiles. These computational approaches have significantly accelerated the drug discovery process by identifying optimal lead compounds for further testing.

Despite its promising properties, further research is required to fully elucidate its mechanism of action and safety profile. Ongoing clinical trials are evaluating its efficacy and tolerability in human subjects with various indications. The results from these trials will provide critical insights into its therapeutic potential and guide future development efforts.

In conclusion, 3-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yli)-N-(propenyl)propanamide (CAS No. 688773–80–0) represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and biological activities positions it as a promising candidate for developing innovative therapeutics across multiple disease areas.